(S)-3-(6-Chloro-pyrimidin-4-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester

Specification

• Molecular Formula: C13H18ClN3O3
• Molecular Weight: 299.75 g/mol
• IUPAC Name: tert-butyl (3S)-3-(6-chloropyrimidin-4-yl)oxypyrrolidine-1-carboxylate
• Standard InChI: InChI=1S/C13H18ClN3O3/c1-13(2,3)20-12(18)17-5-4-9(7-17)19-11-6-10(14)15-8-16-11/h6,8-9H,4-5,7H2,1-3H3/t9-/m0/s1
• Standard InChI Key: SVKXSLNUEALQMH-VIFPVBQESA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@@H](C1)OC2=CC(=NC=N2)Cl
• SMILES: CC(C)(C)OC(=O)N1CCC(C1)OC2=CC(=NC=N2)Cl
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)OC2=CC(=NC=N2)Cl

Introduction

Molecular Structure and Stereochemical Configuration

The compound features a pyrrolidine ring—a five-membered saturated heterocycle with one nitrogen atom—substituted at the 3-position by a 6-chloropyrimidin-4-yloxy group. The tert-butyl ester moiety at the 1-position introduces steric bulk, influencing both solubility and metabolic stability. The (S)-configuration at the pyrrolidine’s chiral center dictates its three-dimensional orientation, which is critical for interactions with biological targets such as enzymes or receptors.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₃H₁₈ClN₃O₃
Molecular Weight	299.75 g/mol
IUPAC Name	tert-butyl (3S)-3-(6-chloropyrimidin-4-yl)oxypyrrolidine-1-carboxylate
Chirality	(S)-configuration at C3
Canonical SMILES	CC(C)(C)OC(=O)N1CCC@HOC2=CC(=NC=N2)Cl

The stereochemistry of the compound is encoded in its SMILES notation, where the @ symbol denotes the absolute configuration. Comparative analysis with its (R)-enantiomer (VCID: VC13523266) reveals distinct spatial arrangements that may lead to divergent biological activities.

Synthetic Pathways and Optimization

The synthesis of (S)-3-(6-Chloro-pyrimidin-4-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester likely follows a multi-step route analogous to its (R)-enantiomer and positional isomers. A proposed pathway involves:

• Preparation of the Pyrrolidine Precursor:
  tert-Butyl 3-hydroxypyrrolidine-1-carboxylate serves as the chiral starting material. Enantioselective synthesis or resolution ensures the (S)-configuration is retained.

• Nucleophilic Substitution:
  Reaction with 4,6-dichloropyrimidine under basic conditions (e.g., NaH or K₂CO₃) facilitates ether formation at the pyrrolidine’s 3-position. The choice of base and solvent (e.g., DMF or THF) critically impacts yield and regioselectivity.

• Purification and Characterization:
  Chromatographic techniques (e.g., flash chromatography) isolate the desired product, followed by NMR and mass spectrometry for structural validation.

Challenges in Synthesis:

• Regioselectivity: Competing reactions at pyrimidine positions 2, 4, or 6 necessitate precise control over reaction conditions.

• Stereochemical Integrity: Racemization risks during synthesis require low-temperature protocols or asymmetric catalysis.

Comparative Analysis with Structural Analogs

Table 2: Comparison with Related Compounds

Compound Name	Chloro Position	Configuration	Molecular Weight	Key Feature
(R)-3-(6-Chloro-pyrimidin-4-yloxy)-pyrrolidine-1-carboxylate	6	R	299.75 g/mol	Enhanced metabolic stability
(S)-3-(2-Chloro-pyrimidin-4-yloxy)-pyrrolidine-1-carboxylate	2	S	299.75 g/mol	Altered regioselectivity in binding

The 6-chloro substitution in the target compound may offer superior target engagement compared to 2-chloro analogs, as electron-withdrawing groups at this position could stabilize π-π interactions in enzyme active sites.

Research Gaps and Future Directions

• Stereochemical Impact on Bioactivity:
  Comparative studies between (S)- and (R)-enantiomers are essential to elucidate configuration-dependent effects. Molecular docking simulations could predict differential binding modes.

• In Vitro Profiling:
  Priority assays should include:

  • Kinase inhibition panels (e.g., CDK2, EGFR)

  • Cytotoxicity screening against cancer cell lines

  • Metabolic stability in hepatocyte models

• Prodrug Potential:
  Hydrolysis of the tert-butyl ester in vivo could release a carboxylic acid, enabling pH-dependent targeting or sustained release.